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Compound of Interest

Compound Name: Einecs 298-470-7

Cat. No.: B15185338 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of the chemical compound identified by EINECS number 298-470-7, which is 5-oxo-L-

proline, compound with ethyl 1-(3-hydroxy-3-phenylpropyl)-4-phenylpiperidine-4-carboxylate

(1:1).

I. Chemical and Hazard Identification
The substance with EINECS 298-470-7 is a compound salt consisting of two main

components:

5-oxo-L-proline (also known as L-Pyroglutamic acid): This component is known to cause skin

and serious eye irritation.

Ethyl 1-(3-hydroxy-3-phenylpropyl)-4-phenylpiperidine-4-carboxylate: While specific data for

this exact molecule is not readily available, similar piperidine derivatives are classified as

harmful to aquatic life with long-lasting effects.

Given the hazardous nature of its components, the compound EINECS 298-470-7 must be

handled and disposed of as hazardous waste.

II. Quantitative Data Summary
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For quick reference, the following table summarizes key information regarding the components

of EINECS 298-470-7.

Property
5-oxo-L-proline (L-
Pyroglutamic acid)

Ethyl 1-(3-hydroxy-3-
phenylpropyl)-4-
phenylpiperidine-4-
carboxylate (and similar
piperidine derivatives)

Molecular Formula C₅H₇NO₃ C₂₃H₂₉NO₃

Molecular Weight 129.11 g/mol 367.48 g/mol

Known Hazards
Skin Irritant, Serious Eye

Irritant

Harmful to aquatic life with

long-lasting effects

Disposal Recommendation Hazardous Waste Disposal Hazardous Waste Disposal

III. Detailed Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of EINECS 298-470-7.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing appropriate PPE:

Safety goggles to protect from eye irritation.

Chemical-resistant gloves (nitrile or neoprene) to prevent skin contact.

A laboratory coat.

Step 2: Waste Segregation

Do not dispose of this chemical down the drain or in regular solid waste containers.

Designate a specific, clearly labeled hazardous waste container for EINECS 298-470-7 and

any materials contaminated with it (e.g., weighing paper, contaminated gloves).
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The container must be made of a material compatible with the chemical and have a secure,

tight-fitting lid.

Step 3: Waste Collection and Storage

Carefully transfer the waste into the designated hazardous waste container. Avoid creating

dust if the material is in solid form.

Seal the container tightly.

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area. This area should be away from incompatible materials.

Step 4: Professional Disposal

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.

Provide the waste disposal company with all available safety information, including the

Safety Data Sheets (SDS) for the components if a specific SDS for the compound is

unavailable.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

IV. Experimental Workflow & Disposal Pathway
The following diagram illustrates the logical workflow for the proper handling and disposal of

EINECS 298-470-7.
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Caption: Disposal workflow for EINECS 298-470-7.
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To cite this document: BenchChem. [Essential Guide to the Safe Disposal of EINECS 298-
470-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185338#einecs-298-470-7-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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